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Compound of Interest

2,3,3',4',5,5',6-
Compound Name:

Heptachlorobiphenyl
CAS No.: 69782-91-8
Cat. No.: B1596461

Get Quote

Executive Summary: The "Problem Child" of PCB
Analysis

PCB 193 (2,3,3',4',5,5',6-Heptachlorobiphenyl) represents a critical analytical challenge in
environmental and biological monitoring. Unlike major congeners (e.g., PCB 153, 138), PCB
193 is frequently a minor component that co-elutes with the abundant PCB 180 on standard
chromatographic phases.

This guide compares NIST Standard Reference Materials (SRMs) containing PCB 193 against
commercial calibration alternatives. The core distinction is one of utility: NIST SRMs are
essential for method validation (proving your extraction recovers the analyte from a complex
matrix), while commercial standards (Wellington, CIL) are superior for instrument calibration
(establishing the individual retention time and mass spectral footprint).

Key Takeaway
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e Use NIST SRMs (e.g., 1957, 1958) to validate your ability to extract and quantify "Total
Heptachlorobiphenyls” or to test resolution capabilities.

o Use Commercial Standards (Wellington/CIL) to chemically resolve PCB 193 from PCB 180
for individual quantification.

Landscape of Reference Materials
NIST Matrix SRMs: The Gold Standard for Validation

NIST materials are "natural matrix" standards. They are not spiked; the PCBs are metabolically
incorporated, representing the true challenge of extraction.
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Commercial Alternatives: The Precision Tools for
Calibration

Companies like Wellington Laboratories and Cambridge Isotope Laboratories (CIL) synthesize
individual congeners.
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Technical Deep Dive: The Co-Elution Challenge

The primary reason PCB 193 is rarely certified individually in NIST matrix SRMs is the
Chromatographic Critical Pair.

o Standard Method (DB-5/HP-5): On a 5% phenyl-methylpolysiloxane column (the industry
workhorse), PCB 193 elutes almost perfectly with PCB 180. Since PCB 180 is often present
at 10x-50x the concentration of 193, the minor peak is swallowed by the major one.

e Advanced Method (HT-8/Rxi-XLB): To certify PCB 193 individually, you must use a column
with different selectivity (e.g., 8% phenyl or specific "PCB phases") or Multi-Dimensional GC
(GCxGC).[1]

Causality Insight: If your lab reports PCB 180 using a standard DB-5 column without
acknowledging PCB 193, you are technically overestimating the PCB 180 concentration,
though the bias is usually <5% due to the low abundance of 193.

Experimental Protocol: Resolving the Critical Pair

This protocol describes a self-validating workflow to determine if your system can resolve PCB
193, using NIST SRM 1957 as the control.

Workflow Visualization
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Caption: Dual-column confirmation workflow. Path A represents standard screening where co-
elution occurs. Path B utilizes specialized phases to resolve PCB 193, validated against the
NIST certified summed value.

Step-by-Step Methodology
Phase 1: Extraction & Cleanup (Universal)
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e Spiking: Spike 1g of SRM 1957 (reconstituted) with 13C-labeled PCB 180 and 13C-labeled
PCB 193 (if available from CIL/Wellington).

» Extraction: Liquid-Liquid Extraction (LLE) using Hexane:DCM (1:1).

o Cleanup: Pass extract through an acidified silica gel column (44% H2S04 w/w) to remove
lipids. This is critical for serum/tissue to prevent source contamination.

Phase 2: Instrumental Analysis (GC-HRMS or GC-MS/MS)
Option A: The "Summed" Approach (DB-5MS)

Column: 30m x 0.25mm, 0.25um film (5% Phenyl).

Oven: 140°C (1 min) -> 20°C/min to 220°C -> 2°C/min to 260°C.

Observation: Look for a single peak at the retention time of PCB 180.

Calculation: Report as "PCB 180+193" and compare to NIST SRM 1957 certified value (54.5
ng/kg).

Option B: The "Resolved" Approach (HT-8 / Rxi-XLB)
e Column: 60m x 0.25mm, 0.25um film (8% Phenyl or proprietary PCB phase).
e Oven: Slower ramp (1.5°C/min) through the critical elution window (240°C - 270°C).

o Observation: You should see a valley separation between the major PCB 180 peak and the
minor PCB 193 peak (eluting later).

¢ Validation: Sum the calculated mass of 180 and 193. The sum must fall within the uncertainty
range of the NIST SRM 1957 certified value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Publish Comparison Guide: NIST Standard Reference
Materials for PCB 193 Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1596461/docs#publish-comparison-guide-nist-
standard-reference-materials-for-pcb-193-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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